Cas no 828295-64-3 (3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol)

• Product Name: 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
• CAS No: 828295-64-3
• MF: C₅H₁₀N₄OS
• MW: 174.224098682404
• MDL: MFCD08559006
• CID: 681268
• PubChem ID: 19576708
• Update Time: 2025-04-19

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(3-hydroxypropyl)-
• 4-amino-3-(3-hydroxypropyl)-1H-1,2,4-triazole-5-thione
• AKOS030255541
• 3-(4-AMINO-5-SULFANYL-4H-1,2,4-TRIAZOL-3-YL)-1-PROPANOL
• CS-0266460
• EN300-231188
• AKOS000319220
• 3-(4-AMINO-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)PROPAN-1-OL
• LS-06498
• 4-Amino-5-(3-hydroxypropyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 828295-64-3
• DTXSID50598866
• MFCD08559006
• 3-(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)propan-1-ol
• 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol

• MDL： MFCD08559006
• Inchi： 1S/C5H10N4OS/c6-9-4(2-1-3-10)7-8-5(9)11/h10H,1-3,6H2,(H,8,11)
• InChI Key： NUUWIPRZVITIBW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCCO)N1N

Computed Properties

• Exact Mass: 174.05753213g/mol
• Monoisotopic Mass: 174.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 106Ų